3-(2-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid

Specification

• CAS No.: 508182-19-2
• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• Standard InChI: InChI=1S/C11H11NO4/c1-15-9-5-3-2-4-7(9)8-6-10(11(13)14)16-12-8/h2-5,10H,6H2,1H3,(H,13,14)
• Standard InChI Key: DZQPCQZVKAAAJK-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NOC(C2)C(=O)O
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(C2)C(=O)O

Introduction

Chemical Structure and Identification

Structural Features

3-(2-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid consists of a 4,5-dihydroisoxazole core ring system with a 2-methoxyphenyl substituent at position 3 and a carboxylic acid group at position 5. The dihydroisoxazole ring contains a nitrogen-oxygen bond characteristic of isoxazole derivatives, while the 2-methoxyphenyl group provides an ortho-substituted aromatic component that distinguishes this compound from its isomers.

Chemical Identifiers

The compound is cataloged under various standard chemical identification systems, which facilitate its recognition in chemical databases and literature.

Identifier	Value
CAS Number	508182-19-2
Molecular Formula	C₁₁H₁₁NO₄
Molecular Weight	221.21 g/mol
IUPAC Name	3-(2-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
Standard InChI	InChI=1S/C11H11NO4/c1-15-9-5-3-2-4-7(9)8-6-10(11(13)14)16-12-8/h2-5,10H,6H2,1H3,(H,13,14)
Standard InChIKey	DZQPCQZVKAAAJK-UHFFFAOYSA-N
SMILES	COC1=CC=CC=C1C2=NOC(C2)C(=O)O
PubChem Compound ID	2978658

The compound is uniquely identified through its CAS number (508182-19-2) and specific InChIKey, distinguishing it from related structures.

Physicochemical Properties

Physical Properties

While detailed physical characterization is limited in the available literature, the compound is classified as a solid at standard conditions. The molecular weight of 221.21 g/mol places it in a range typical for small organic molecules with moderate complexity.

Chemical Properties

The compound contains several functional groups that define its chemical behavior:

• Carboxylic acid group (-COOH): Contributes acidic properties with a pKa likely in the range of 4-5, typical for aromatic-substituted carboxylic acids

• Methoxy group (-OCH₃): Electron-donating substituent that affects the electron distribution in the phenyl ring

• Dihydroisoxazole ring: A partially reduced heterocycle containing the N-O bond that influences the compound's reactivity patterns

These functional groups provide multiple sites for potential chemical reactions, including acid-base interactions, nucleophilic/electrophilic reactions, and redox processes.

Synthesis Methods

General Synthetic Approaches

The synthesis of 3-(2-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid typically involves cycloaddition reactions characteristic of isoxazole chemistry. The primary synthetic route often uses [3+2] cycloaddition reactions between nitrile oxides and alkenes or alkynes.

Spectroscopic Characterization

Infrared Spectroscopy

The infrared spectrum would be expected to show several characteristic absorption bands:

• Carboxylic acid O-H stretch (broad, 3300-2500 cm⁻¹)

• Carbonyl C=O stretch (1700-1730 cm⁻¹)

• C=N stretch of the isoxazole ring (1600-1650 cm⁻¹)

• C-O stretches from both the carboxylic acid and methoxy group (1200-1300 cm⁻¹)

• Aromatic C=C stretches (1450-1600 cm⁻¹)

Mass Spectrometry

In mass spectrometry, the compound would exhibit a molecular ion peak at m/z 221, corresponding to its molecular weight. Fragmentation patterns would likely show the loss of the carboxylic acid group (M-COOH) and various fragments related to the methoxyphenyl moiety.

Research Applications and Significance

Synthetic Utility

The compound represents an important scaffold in heterocyclic chemistry for several reasons:

• The dihydroisoxazole core serves as a versatile intermediate in the synthesis of more complex heterocycles

• The carboxylic acid functionality provides a reactive handle for further derivatization

• The 2-methoxyphenyl group introduces specific electronic and steric properties that can influence reactivity patterns

Chemical Reactivity Considerations

Carboxylic Acid Reactivity

As a carboxylic acid derivative, this compound can participate in various transformations:

• Esterification reactions with alcohols

• Amide formation with amines

• Reduction to primary alcohols

• Decarboxylation under appropriate conditions

Isoxazole Ring Reactivity

The partially reduced isoxazole ring (dihydroisoxazole) presents different reactivity compared to fully aromatic isoxazoles:

• Potential for ring opening under reductive conditions

• Susceptibility to nucleophilic attack at specific positions

• Possibility for further functionalization of the dihydro portion